p125 protein, bovine diarrhea virus
Description
The p125 protein, a nonstructural (NS) protein encoded by the bovine viral diarrhea virus (BVDV), plays a critical role in viral replication and pathogenesis. BVDV, a member of the Pestivirus genus within the Flaviviridae family, has a single-stranded RNA genome that translates into a large polyprotein cleaved into structural and nonstructural proteins . The p125 protein, also referred to as NS2-3 in some contexts, is part of the NS region and is implicated in viral RNA synthesis and host immune evasion . Its coding region is located within the P125 gene, which has been a focal point for genetic comparisons among BVDV strains and related pestiviruses .
Studies highlight the genetic variability of the P125 gene, with insertions, deletions, and point mutations influencing viral cytopathogenicity and antigenicity . For instance, RNA insertions in the p125 region are linked to the development of cytopathogenic (cp) BVDV biotypes, which induce severe clinical manifestations such as mucosal disease .
Properties
CAS No. |
118549-98-7 |
|---|---|
Molecular Formula |
C6H8MgO8 |
Synonyms |
p125 protein, bovine diarrhea virus |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Findings :
- Anti-p125 monoclonal antibodies against BVDV show 96% cross-reactivity with North American BVDV isolates but fail to recognize CSFV, highlighting its utility in differentiating pestivirus infections .
- BDV "true" strains form a separate phylogenetic group within pestiviruses, with p125 sequences sharing ≤86% amino acid identity with BVDV, suggesting divergent evolutionary paths .
Genetic Diversity Among BVDV Strains
The P125 gene is a hotspot for genetic variation, influencing viral pathogenicity and immune evasion:
Research Insights :
- Insertions in the p125 coding region, such as cellular sequences from DnaJ or LYST homologs, correlate with cp biotypes and enhanced viral replication .
- Chinese BVDV strains (e.g., JL-1, SD-15) exhibit regional genetic clustering, with P125 gene divergence impacting vaccine efficacy and diagnostic accuracy .
Host Protein Interactions
The p125 protein shares sequence motifs with host proteins, facilitating viral persistence:
Notable Contradictions:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
